Cas no 1217089-32-1 (3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride)

3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride is a chemically synthesized organic compound featuring a pyrazole core substituted with an ethoxyphenyl group and an amine functionality. The hydrochloride salt enhances its stability and solubility, making it suitable for various research and pharmaceutical applications. Its structural properties suggest potential utility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting heterocyclic scaffolds. The ethoxy and amine groups offer reactive sites for further functionalization, enabling diverse derivatization pathways. This compound is characterized by high purity and consistent quality, ensuring reliability in synthetic and investigative workflows. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride structure
1217089-32-1 structure
Product Name:3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride
CAS No:1217089-32-1
MF:C11H13N3O
MW:203.240422010422
CID:1071394
PubChem ID:3755211
Update Time:2025-06-07

3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Ethoxy-phenyl)-2H-pyrazol-3-ylamine hydrochloride
    • 3-(3-ethoxyphenyl)-1H-pyrazol-5-amine hydrochloride
    • 5-(3-ethoxyphenyl)-2H-pyrazol-3-amine hydrochloride
    • AC1Q39YZ
    • AG-B-93385
    • AG-L-42472
    • CTK6G2740
    • CTK8F4642
    • EN300-41463
    • F2164-0025
    • 502132-94-7
    • CVA13294
    • 3-(3-ethoxyphenyl)-1H-pyrazol-5-amine
    • CS-0283804
    • EN300-58043
    • AKOS000272887
    • 1217089-32-1
    • STK392495
    • 5-(3-ethoxyphenyl)-1H-pyrazol-3-amine
    • 5-(3-ETHOXY-PHENYL)-2H-PYRAZOL-3-YLAMINE
    • 3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride
    • Inchi: 1S/C11H13N3O/c1-2-15-9-5-3-4-8(6-9)10-7-11(12)14-13-10/h3-7H,2H2,1H3,(H3,12,13,14)
    • InChI Key: YZVIITPOSQWAIE-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)C1=CC(N)=NN1

Computed Properties

  • Exact Mass: 203.105862047g/mol
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.9Ų

3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E676890-25mg
3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride
1217089-32-1
25mg
$ 50.00 2022-06-05
TRC
E676890-50mg
3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride
1217089-32-1
50mg
$ 95.00 2022-06-05
TRC
E676890-250mg
3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride
1217089-32-1
250mg
$ 320.00 2022-06-05

3-(3-Ethoxyphenyl)-1H-pyrazol-5-amine Hydrochloride Related Literature

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